Cas no 1341291-68-6 (Methyl 3-amino-5-bromo-4-iodobenzoate)

• Product Name: Methyl 3-amino-5-bromo-4-iodobenzoate
• CAS No: 1341291-68-6
• MF: C₈H₇BrINO₂
• MW: 355.95515370369
• MDL: MFCD17276540
• CID: 4672844
• PubChem ID: 63023677
• Update Time: 2025-08-02

Methyl 3-amino-5-bromo-4-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-5-bromo-4-iodobenzoate
• Benzoic acid, 3-amino-5-bromo-4-iodo-, methyl ester
• D80801
• 1341291-68-6
• AS-68684
• MFCD17276540
• AKOS012322752
• methyl3-amino-5-bromo-4-iodobenzoate
• Methyl 3-amino-5-bromo-4-iodobenzoate

• MDL： MFCD17276540
• Inchi： 1S/C8H7BrINO2/c1-13-8(12)4-2-5(9)7(10)6(11)3-4/h2-3H,11H2,1H3
• InChI Key： OGHWAKOHMJJNPZ-UHFFFAOYSA-N
• SMILES： IC1C(=CC(C(=O)OC)=CC=1N)Br

Computed Properties

• Exact Mass: 354.87049g/mol
• Monoisotopic Mass: 354.87049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 2.4

Additional information on Methyl 3-amino-5-bromo-4-iodobenzoate

Methyl 3-amino-5-bromo-4-iodobenzoate (CAS No. 1341291-68-6): Properties, Applications, and Market Insights

Methyl 3-amino-5-bromo-4-iodobenzoate (CAS No. 1341291-68-6) is a highly specialized organic compound that has gained significant attention in pharmaceutical and agrochemical research. This halogenated benzoate derivative is characterized by its unique molecular structure, featuring amino, bromo, and iodo functional groups, which make it a valuable intermediate in synthetic chemistry. The compound's chemical formula is C₈H₇BrINO₂, with a molecular weight of 355.96 g/mol.

The growing interest in Methyl 3-amino-5-bromo-4-iodobenzoate synthesis and applications aligns with current trends in drug discovery and material science. Researchers are particularly interested in its potential as a building block for novel pharmaceutical intermediates, especially in the development of targeted therapies. The compound's halogen-rich structure makes it particularly useful in cross-coupling reactions, which are fundamental to modern medicinal chemistry approaches.

From a physicochemical properties perspective, Methyl 3-amino-5-bromo-4-iodobenzoate typically appears as a white to off-white crystalline powder. It exhibits moderate solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dichloromethane, but limited solubility in water. These solubility characteristics are crucial for its handling and application in various synthetic processes. The compound's stability profile makes it suitable for storage under standard laboratory conditions, though protection from light is recommended due to the presence of the iodine moiety.

The synthetic applications of Methyl 3-amino-5-bromo-4-iodobenzoate are particularly noteworthy in current pharmaceutical research. Its structure serves as an excellent precursor for the development of more complex molecules through sequential functionalization. The presence of three different reactive sites (amino, bromo, and iodo groups) allows for selective transformations, making it a versatile building block in organic synthesis. Recent publications have highlighted its use in creating novel heterocyclic compounds with potential biological activity.

In the context of drug discovery trends, this compound has attracted attention for its potential in developing kinase inhibitors and other targeted therapeutics. The pharmaceutical industry's shift toward personalized medicine and precision drugs has increased demand for specialized intermediates like Methyl 3-amino-5-bromo-4-iodobenzoate. Its structural features allow medicinal chemists to explore new chemical space while maintaining favorable drug-like properties in lead compounds.

The market dynamics for Methyl 3-amino-5-bromo-4-iodobenzoate reflect the broader trends in fine chemicals supply. With increasing R&D investment in novel therapeutic areas, the demand for such specialized intermediates continues to grow. Suppliers are focusing on improving synthesis scalability and purity standards to meet the stringent requirements of pharmaceutical clients. Current market analysis suggests steady growth in this segment, particularly from contract research organizations and academic institutions engaged in cutting-edge chemical research.

From a regulatory perspective, Methyl 3-amino-5-bromo-4-iodobenzoate is generally regarded as a research chemical with no significant restrictions in most jurisdictions. However, researchers should always consult local regulations regarding the handling and disposal of halogenated compounds. Proper laboratory safety protocols should be followed when working with this material, including the use of appropriate personal protective equipment and ventilation.

The analytical characterization of Methyl 3-amino-5-bromo-4-iodobenzoate typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods are essential for verifying the compound's identity and purity, which are critical parameters for research applications. Recent advances in analytical technology have improved the ability to detect and quantify potential impurities, supporting the development of higher quality material for sensitive applications.

Looking at future research directions, scientists are exploring novel catalytic systems for more efficient functionalization of Methyl 3-amino-5-bromo-4-iodobenzoate. The integration of sustainable chemistry principles, such as catalyst recycling and greener solvents, represents an important area of development. Additionally, computational chemistry approaches are being employed to predict the reactivity patterns of this compound, accelerating its application in drug discovery programs.

For researchers considering Methyl 3-amino-5-bromo-4-iodobenzoate purchase, it's important to evaluate suppliers based on technical specifications, batch-to-batch consistency, and supporting analytical data. The compound is typically available in research quantities from specialty chemical providers, with custom synthesis options for larger scale requirements. Documentation including certificates of analysis and material safety data sheets should be readily available from reputable suppliers.

In conclusion, Methyl 3-amino-5-bromo-4-iodobenzoate (CAS 1341291-68-6) represents an important tool in modern synthetic chemistry, particularly for pharmaceutical research. Its unique combination of functional groups and reactivity profile make it valuable for creating molecular diversity in drug discovery. As the chemical industry continues to evolve, compounds like this will play an increasingly important role in developing next-generation therapeutics and functional materials.